(Z)-3-(dimethylamino)-1-(4-fluorophenyl)-2-methylsulfonylprop-2-en-1-one

• IUPAC Name: (Z)-3-(dimethylamino)-1-(4-fluorophenyl)-2-methylsulfonylprop-2-en-1-one
• InChI: InChI=1S/C12H14FNO3S/c1-14(2)8-11(18(3,16)17)12(15)9-4-6-10(13)7-5-9/h4-8H,1-3H3/b11-8-
• InChI Key: MDDQZMJZJUBJNV-FLIBITNWSA-N
• Canonical SMILES: CN(C)C=C(C(=O)C1=CC=C(C=C1)F)S(=O)(=O)C
• Isomeric SMILES: CN(C)/C=C(/C(=O)C1=CC=C(C=C1)F)\S(=O)(=O)C
• Molecular Formula: C12H14FNO3S
• Molecular Weight: 271.31 g/mol

Description

(Z)-3-(dimethylamino)-1-(4-fluorophenyl)-2-methylsulfonylprop-2-en-1-one, hereinafter referred to as ‘Compound A’, is an organic compound with a wide range of applications in scientific research. Compound A has been used in a variety of laboratory experiments, including those related to drug design, biochemical and physiological studies, and the development of new treatments.

Scientific Research Applications

Asymmetric Epoxidation Catalyst

(Z)-3-(dimethylamino)-1-(4-fluorophenyl)-2-methylsulfonylprop-2-en-1-one: plays a pivotal role in asymmetric epoxidation reactions. Researchers have developed a chiral catalyst system using lanthanum–chiral BINOL–tris(4-fluorophenyl)phosphine oxide–cumene hydroperoxide. .

Medicinal Chemistry

While not extensively explored, the compound’s structural features suggest potential applications in medicinal chemistry. Its electron-withdrawing groups and stereochemistry may contribute to drug design, especially in areas related to enzyme inhibition or receptor binding.